2-[4-(3,4-dichlorophenyl)piperazin-1-yl]pyrazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-[4-(3,4-dichlorophenyl)piperazin-1-yl]pyrazine” is a compound with the molecular formula C16H17Cl2N5. It has a molecular weight of 350.25 . The compound is solid in physical form .
Synthesis Analysis
The synthesis of piperazine derivatives, such as “2-[4-(3,4-dichlorophenyl)piperazin-1-yl]pyrazine”, has been reported in various studies. One method involves the cyclization of 1,2-diamine derivatives with sulfonium salts . Another method involves the reaction of protected 1,2-diamines with 2-bromoethyldiphenylsulfonium triflate under basic conditions .Molecular Structure Analysis
The InChI code for “2-[4-(3,4-dichlorophenyl)piperazin-1-yl]pyrazine” is 1S/C16H17Cl2N5/c1-21(2)16(12(10-19)11-20)23-7-5-22(6-8-23)13-3-4-14(17)15(18)9-13/h3-4,9H,5-8H2,1-2H3 .Physical And Chemical Properties Analysis
“2-[4-(3,4-dichlorophenyl)piperazin-1-yl]pyrazine” is a solid compound with a molecular weight of 350.25 .Scientific Research Applications
Medicinal Chemistry and Drug Development
Piperazine-2-one derivatives have attracted attention due to their potential as drug candidates. Researchers explore their pharmacological properties, including interactions with receptors, metabolic pathways, and toxicity profiles . For instance, in silico molecular docking studies against SARS-CoV-2 receptors have been conducted to evaluate their antiviral potential .
Antipsychotic Agents
Aripiprazole, a well-known antipsychotic drug, contains a piperazine moiety. It is used for treating schizophrenia and other mood disorders. The compound’s unique structure contributes to its pharmacological effects .
Chemical Synthesis and Organic Chemistry
Piperazine-2-one derivatives serve as building blocks in organic synthesis. Researchers have developed various analogs by modifying the substituents on the piperazine ring. These compounds find applications in the synthesis of complex molecules, such as quinolones and benzoxazoles .
Biological Studies and Receptor Interactions
Scientists investigate the binding affinity of piperazine-2-one derivatives to specific receptors. These studies shed light on their biological activity and potential therapeutic applications. For example, understanding their interaction with neurotransmitter receptors can guide drug design .
Materials Science and Supramolecular Chemistry
Piperazine-2-one derivatives participate in supramolecular assemblies. Their ability to form hydrogen bonds and π-π stacking interactions makes them useful in designing functional materials, such as coordination polymers and metal-organic frameworks (MOFs). Researchers explore their self-assembly behavior and crystal structures .
Photophysical Properties and Luminescent Materials
Certain piperazine-2-one derivatives exhibit interesting photophysical properties. They can act as fluorescent probes or be incorporated into luminescent materials. Researchers study their emission spectra, quantum yields, and applications in optoelectronic devices .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that piperazine derivatives show a wide range of biological and pharmaceutical activity . They are employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant .
Mode of Action
It’s known that piperazine derivatives have diverse modes of action depending on the specific drug and its targets .
Biochemical Pathways
Given the wide range of biological and pharmaceutical activity of piperazine derivatives, it’s likely that multiple pathways are affected .
Result of Action
It’s known that piperazine derivatives have a wide range of biological and pharmaceutical effects, suggesting that this compound could have diverse effects at the molecular and cellular level .
properties
IUPAC Name |
2-[4-(3,4-dichlorophenyl)piperazin-1-yl]pyrazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14Cl2N4/c15-12-2-1-11(9-13(12)16)19-5-7-20(8-6-19)14-10-17-3-4-18-14/h1-4,9-10H,5-8H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZSZMENFZKVHTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC(=C(C=C2)Cl)Cl)C3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14Cl2N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(3,4-Dichlorophenyl)piperazin-1-yl]pyrazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.